Azanium;hydron;carbonate

• CAS No.: 1066-33-7
• Product Name: Azanium;hydron;carbonate
• Molecular Formula: CH5NO3; CH5NO3; NH4HCO3; NH4HCO3
• Molecular Weight: 79.056 g/mol
• IUPAC Name: azanium;hydron;carbonate
• Standard InChI: InChI=1S/CH2O3.H3N/c2-1(3)4;/h(H2,2,3,4);1H3
• Standard InChIKey: ATRRKUHOCOJYRX-UHFFFAOYSA-N
• Isomeric SMILES: C(=O)(O)[O-].[NH4+]
• Impurities: Ammonium carbonate
• SMILES: [H+].C(=O)([O-])[O-].[NH4+]
• Canonical SMILES: [H+].C(=O)([O-])[O-].[NH4+]
• Colorform: Colorless or white crystals; Shiny, hard, colorless or white prisms or crystalline mass
• Density: 1.57 at 68 °F (USCG, 1999); 1.586 g/cu cm; 1.58 g/cm³
• Melting Point: 95 °F (USCG, 1999); Mp 107.5 ° (very rapid heating); 107 °C (decomposes)
• Physical Description: Ammonium bicarbonate appears as a white crystalline solid having the odor of ammonia. Soluble in water. The primary hazard is the threat to the environment. Immediate steps should be taken to limit spread to the environment. Used to make other ammonium compounds, in food processing, and for other uses.; DryPowder; Liquid; White crystals or crystalline powder; COLOURLESS OR WHITE CRYSTALS WITH CHARACTERISTIC ODOUR.
• Description: Ammonium bicarbonate appears as a white crystalline solid having the odor of ammonia. Soluble in water. The primary hazard is the threat to the environment. Immediate steps should be taken to limit spread to the environment. Used to make other ammonium compounds, in food processing, and for other uses.
• Related CAS: 10361-29-2 (unspecified ammonium salt); 40861-29-8 (ammonium-zinc salt)
• Shelf Life: Comparatively stable at room temp; ... the white fumes given off consist of ammonium 21.5%, carbon dioxide 55.7%, water vapor 22.8%; rate of decomposition increases as temperature rises.
• Solubility: Freely soluble in water. Insoluble in ethanol; 174 mg/mL at 20 °C; Insoluble in alcohol, acetone ... One gram dissolves in 10 mL glycerol (pharmaceutical grade); Insoluble in ethanol, benzene; 24.8 g/100 g water at 25 °C; In water: 14% at 10 °C; 17.4% at 20 °C; 21.3% at 30 °C. Decomposed by hot water.; Solubility in water, g/100ml at 20 °C: 17.4 (good)
• Synonyms: ammonium bicarbonate
• Vapor Pressure: 7.85 kPa (58.9 mm Hg) at 25.4 °C
• PubChem Compound: 23041731
• Last Modified: Nov 11 2021